Cas no 1523346-93-1 (4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid)

• Product Name: 4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid
• CAS No: 1523346-93-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD34562958
• CID: 5638036
• PubChem ID: 82601609
• Update Time: 2025-06-27

4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Z2732583329
• 4-methyl-3-(1,2-oxazol-3-yl)pentanoic acid
• 1523346-93-1
• EN300-27778979
• 4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid

• MDL： MFCD34562958
• Inchi： 1S/C9H13NO3/c1-6(2)7(5-9(11)12)8-3-4-13-10-8/h3-4,6-7H,5H2,1-2H3,(H,11,12)
• InChI Key： XXNLCXAKVXASSV-UHFFFAOYSA-N
• SMILES： O1C=CC(C(CC(=O)O)C(C)C)=N1

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid

Comprehensive Overview of 4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid (CAS No. 1523346-93-1)

4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid (CAS No. 1523346-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pentanoic acid backbone with a 1,2-oxazole heterocycle, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

One of the key reasons for the growing interest in 4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid is its role as a building block in medicinal chemistry. The oxazole ring is known for its ability to enhance pharmacokinetic properties, such as metabolic stability and membrane permeability. This aligns with current trends in precision medicine, where researchers seek compounds with optimized bioavailability. Additionally, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored biological activities.

In the context of sustainable chemistry, 4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid has been explored for its potential in green synthesis methodologies. With the pharmaceutical industry increasingly focused on reducing environmental impact, this compound's compatibility with catalytic processes and biocatalysis makes it a candidate for eco-friendly production routes. Recent studies have highlighted its utility in multicomponent reactions, which minimize waste and improve atom economy—a hot topic in circular economy discussions.

From a commercial perspective, the demand for high-purity intermediates like 4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid is driven by the expansion of contract research organizations (CROs) and custom synthesis services. Companies specializing in fine chemicals are investing in scalable production methods to meet the needs of drug developers. This compound's structural complexity and chirality also make it valuable for asymmetric synthesis, a field gaining traction due to the demand for enantiomerically pure drugs.

For researchers and industry professionals, understanding the spectroscopic properties of 4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid is critical. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data are essential for quality control and structural confirmation. The compound's UV-Vis absorption characteristics may also be relevant for applications in photopharmacology, an emerging area exploring light-activated therapeutics. These analytical aspects are frequently searched in academic and industrial databases, reflecting their practical importance.

Looking ahead, 4-Methyl-3-(1,2-oxazol-3-yl)pentanoic acid is poised to play a role in next-generation drug design, particularly in targeting protein-protein interactions (PPIs) and allosteric modulation. Its hybrid structure offers a balance between rigidity and flexibility, a desirable trait for fragment-based drug discovery. As the scientific community continues to explore its potential, this compound remains a subject of active investigation in peer-reviewed journals and patent literature.